Cas no 71774-49-7 (1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-, (2S,7aS)-)
71774-49-7 structure
Product Name:1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-, (2S,7aS)-
CAS No:71774-49-7
MF:C7H9ClN2O
MW:172.61216044426
CID:564505
PubChem ID:126335
Update Time:2025-04-19
1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-, (2S,7aS)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-, (2S,7aS)-
- (2S,8S)-2-chloro-5-imino-2,3-dihydro-1H-pyrrolizin-8-ol
- Clazamycin B
- Clazamycin A
- U 54702
- CHEBI:209987
- (2S-cis)-2-Chloro-5-imino-2,3-dihydro-1H-pyrrolizin-7a(5H)-ol
- U-54702
- 1H-Pyrrolizin-7a(5H)-ol, 2,3-dihydro-2-chloro-5-imino-, (2S-cis)-
- 4UB8KLH6EN
- Antibiotic 354
- DTXSID00992431
- 1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-,(2S,7aS)-
- AKOS006278252
- 1H-Pyrrolizin-7a(5H)-ol, 2-chloro-2,3-dihydro-5-imino-, (2S,7aS)-
- 2-Chloro-5-imino-2,3-dihydro-1H-pyrrolizin-7a(5H)-ol
- U-54,702D
- (2S,7as)-2-chloro-2,3-dihydro-5-imino-1H-pyrrolizin-7a(5H)-ol
- (5S,6aS)-5-chloro-4,5,6,6a-tetrahydro-6a-hydroxy-3-imino-3H-3a-azapentalene
- 1H-Pyrrolizin-7a(5H)-ol, 2-chloro-2,3-dihydro-5-imino-, (2S-cis)-
- 71774-49-7
-
- Inchi： 1S/C7H9ClN2O/c8-5-3-7(11)2-1-6(9)10(7)4-5/h1-2,5,9,11H,3-4H2/b9-6+/t5-,7+/m0/s1
- InChI Key： DVCHIDKMDZZKBR-OPQMZHIISA-N
- SMILES： Cl[C@@H]1CN2/C(/C=C[C@]2(C1)O)=N/[H]
Computed Properties
- Exact Mass: 172.04047
- Monoisotopic Mass: 172.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.3A^2
- XLogP3: 0
Experimental Properties
- Color/Form: Powder
- Density: 1.6
- Boiling Point: 295.8°C at 760 mmHg
- Flash Point: 132.7°C
- Refractive Index: 1.699
- PSA: 47.32
1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-, (2S,7aS)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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